4-methyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide, also known as MIPEP or N-(2-(1-methyl-5-indolyl)-2-(1-pyrrolidinyl)ethyl)-4-methylbenzamide, is a novel compound that has been synthesized and studied for its potential applications in scientific research. MIPEP is a selective agonist for the melanocortin-4 receptor (MC4R), which is involved in the regulation of energy homeostasis and body weight.
Scientific Research Applications
1. Receptor Antagonist Research
One significant application of derivatives similar to 4-methyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is in the development of receptor antagonists. For instance, Zhou et al. (2012) synthesized a class of compounds related to this chemical that acted as potent histamine-3 (H3) receptor antagonists, showing promise in neuropharmacology (Zhou et al., 2012).
2. Analytical Chemistry
In analytical chemistry, related compounds are used in methods like capillary electrophoresis. A study by Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, which included a compound analogous to this compound (Ye et al., 2012).
3. Neurodegenerative Disease Research
Compounds structurally similar to this compound have been studied for their potential in treating neurodegenerative diseases. Jiang et al. (2019) designed and synthesized selective butyrylcholinesterase inhibitors that showed anti-Aβ aggregation activity, a feature potentially beneficial in Alzheimer's disease therapy (Jiang et al., 2019).
4. Antimicrobial Research
The structural relatives of this compound are also explored for antimicrobial properties. Shah et al. (2019) synthesized pyrimidone derivatives with antimicrobial activities, indicating the potential use of similar compounds in combating bacterial infections (Shah et al., 2019).
5. Anticancer Research
Raffa et al. (2019) synthesized novel benzamides bearing pyrazole or indazole nucleus and evaluated their antiproliferative activity against cancer cells. These compounds have structural similarities to this compound, indicating its potential use in anticancer research (Raffa et al., 2019).
6. Anti-Fatigue Research
In the context of physical performance, Wu et al. (2014) investigated benzamide derivatives for their anti-fatigue effects in mice, showcasing the potential application of similar compounds in enhancing physical endurance (Wu et al., 2014).
properties
IUPAC Name |
4-methyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O/c1-17-5-7-18(8-6-17)23(27)24-16-22(26-12-3-4-13-26)19-9-10-21-20(15-19)11-14-25(21)2/h5-10,15,22H,3-4,11-14,16H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYBGYMJGKCDNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.